Cas no 338421-41-3 (2,6-dimethylpyrimidin-4-yl 2,6-dichlorobenzoate)

2,6-Dimethylpyrimidin-4-yl 2,6-dichlorobenzoate is a specialized chemical compound featuring a pyrimidine core esterified with a dichlorobenzoate moiety. This structure imparts unique reactivity and stability, making it valuable in synthetic organic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The presence of electron-withdrawing chlorine atoms enhances its electrophilic character, facilitating nucleophilic substitution reactions. The dimethylpyrimidinyl group contributes to steric hindrance and electronic effects, influencing selectivity in coupling or condensation reactions. Its well-defined crystalline form ensures consistent purity, while its moderate solubility in organic solvents allows for versatile application in multi-step syntheses. This compound serves as a key intermediate in constructing complex heterocyclic systems.
2,6-dimethylpyrimidin-4-yl 2,6-dichlorobenzoate structure
338421-41-3 structure
Product Name:2,6-dimethylpyrimidin-4-yl 2,6-dichlorobenzoate
CAS No:338421-41-3
MF:
MW:
CID:4647412
Update Time:2025-05-21

2,6-dimethylpyrimidin-4-yl 2,6-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethylpyrimidin-4-yl 2,6-dichlorobenzoate

2,6-dimethylpyrimidin-4-yl 2,6-dichlorobenzoate Pricemore >>

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Additional information on 2,6-dimethylpyrimidin-4-yl 2,6-dichlorobenzoate

Research Briefing on 2,6-dimethylpyrimidin-4-yl 2,6-dichlorobenzoate (CAS: 338421-41-3)

The compound 2,6-dimethylpyrimidin-4-yl 2,6-dichlorobenzoate (CAS: 338421-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and benzoate structural motifs, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for further exploration.

Recent advancements in synthetic chemistry have enabled the efficient production of 2,6-dimethylpyrimidin-4-yl 2,6-dichlorobenzoate with high purity and yield. Researchers have optimized reaction conditions to minimize by-products and improve scalability, which is critical for its potential industrial applications. The compound's stability under various physiological conditions has also been evaluated, providing valuable data for its formulation and delivery in therapeutic contexts.

In terms of biological activity, preliminary studies have demonstrated that 2,6-dimethylpyrimidin-4-yl 2,6-dichlorobenzoate exhibits notable inhibitory effects on specific enzymatic targets. For instance, it has shown potent activity against certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and evaluate its efficacy in disease models.

The pharmacological profile of this compound is also under investigation, with a focus on its pharmacokinetics and toxicity. Early results indicate favorable absorption and distribution properties, although further studies are needed to assess its metabolic stability and potential side effects. These findings are crucial for determining its suitability as a lead compound in drug development programs.

In conclusion, 2,6-dimethylpyrimidin-4-yl 2,6-dichlorobenzoate (CAS: 338421-41-3) represents a promising molecule with diverse applications in chemical biology and pharmaceuticals. Ongoing research aims to fully characterize its properties and explore its therapeutic potential. The compound's unique structural features and biological activities make it a valuable subject for future studies, with implications for the development of novel therapeutics.

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